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Compound of Interest

Compound Name: Virapinib

Cat. No.: B15567088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Virapinib is a novel small molecule antiviral agent that has demonstrated potent broad-

spectrum activity against a range of enveloped viruses. Its unique mechanism of action, the

inhibition of viral entry via macropinocytosis, presents a promising new therapeutic strategy for

combating viral infections. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological activity of Virapinib. Detailed

experimental protocols for key assays and a summary of its antiviral efficacy are presented to

support further research and development efforts.

Chemical Structure and Properties
Virapinib is a complex heterocyclic molecule. Its chemical identity and fundamental properties

are summarized below.

Table 1: Chemical and Physical Properties of Virapinib
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Property Value Reference

IUPAC Name

[3-[7-methyl-4-

(methylamino)-6,8-dihydro-5H-

pyrido[3,4-d]pyrimidin-2-

yl]pyrrolidin-1-yl]-[4-(4-

methylpiperidin-1-

yl)phenyl]methanone

[1]

SMILES

CC1CCN(CC1)C2=CC=C(C=C

2)C(=O)N3CCC(C3)C4=NC5=

C(CCN(C5)C)C(=N4)NC

[1]

Chemical Formula C26H36N6O [1]

Molar Mass 448.615 g·mol−1 [1]

CAS Number 1794091-10-3 [1]

Appearance Solid [2]

Solubility Soluble in DMSO [2]

Mechanism of Action: Inhibition of
Macropinocytosis
Virapinib exerts its antiviral effect by inhibiting macropinocytosis, a cellular process of non-

specific bulk fluid and solute uptake from the extracellular environment.[3][4][5][6] Several

viruses exploit this pathway to gain entry into host cells.[3][4][5][6] By blocking this portal of

entry, Virapinib effectively prevents viral infection at an early stage.

The following diagram illustrates the proposed mechanism of Virapinib's action:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Virapinib
https://en.wikipedia.org/wiki/Virapinib
https://en.wikipedia.org/wiki/Virapinib
https://en.wikipedia.org/wiki/Virapinib
https://en.wikipedia.org/wiki/Virapinib
https://www.invivochem.com/product/V101282
https://www.invivochem.com/product/V101282
https://www.benchchem.com/product/b15567088?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103788/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11403221/
https://pubmed.ncbi.nlm.nih.gov/38956870/
https://www.researchgate.net/publication/375008758_Discovery_of_a_novel_inhibitor_of_macropinocytosis_with_antiviral_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103788/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11403221/
https://pubmed.ncbi.nlm.nih.gov/38956870/
https://www.researchgate.net/publication/375008758_Discovery_of_a_novel_inhibitor_of_macropinocytosis_with_antiviral_activity
https://www.benchchem.com/product/b15567088?utm_src=pdf-body
https://www.benchchem.com/product/b15567088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Viral Entry via Macropinocytosis and Inhibition by Virapinib

Extracellular Space Host Cell

Virus Particles

Macropinosome Formation

Engulfment

Cell Membrane

Viral Replication & Infection

Release of Viral Contents

Virapinib

Inhibits
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Pseudovirus Neutralization Assay Workflow

Preparation

Incubation

Infection & Analysis

Seed target cells (e.g., HEK293T-ACE2)
in 96-well plates

Add virus-compound mixture
to target cells

Prepare serial dilutions
of Virapinib

Incubate Virapinib dilutions with
pseudovirus (e.g., SARS-CoV-2 Spike)

Incubate for 48-72 hours

Measure reporter gene expression
(e.g., Luciferase activity)

Calculate IC50
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Macropinocytosis Inhibition Assay Workflow

Cell Preparation & Treatment

Uptake & Staining

Imaging & Analysis

Seed cells (e.g., A549)
on coverslips or in imaging plates

Treat cells with Virapinib
at various concentrations

Add fluorescently labeled dextran
(e.g., FITC-dextran) to the media

Incubate for a defined period
(e.g., 30 minutes)

Wash cells to remove
extracellular dextran

Fix and stain nuclei
(e.g., with DAPI)

Acquire images using
fluorescence microscopy

Quantify intracellular
fluorescent puncta per cell

Determine the effect of Virapinib
on dextran uptake

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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